Cas no 1268522-52-6 (1-(2,2-dimethyl-1-oxopropyl)-4-Piperidineacetic acid)

1-(2,2-dimethyl-1-oxopropyl)-4-Piperidineacetic acid structure
1268522-52-6 structure
Product Name:1-(2,2-dimethyl-1-oxopropyl)-4-Piperidineacetic acid
CAS No:1268522-52-6
MF:C12H21NO3
MW:227.300043821335
CID:2132148
PubChem ID:53302089
Update Time:2025-04-21

1-(2,2-dimethyl-1-oxopropyl)-4-Piperidineacetic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-dimethyl-1-oxopropyl)-4-Piperidineacetic acid
    • 1268522-52-6
    • 2-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]acetic acid
    • DB-062549
    • 2-(1-Pivaloylpiperidin-4-yl)acetic acid
    • 4-Piperidineacetic acid, 1-(2,2-dimethyl-1-oxopropyl)-
    • AKOS015897732
    • Inchi: 1S/C12H21NO3/c1-12(2,3)11(16)13-6-4-9(5-7-13)8-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
    • InChI Key: UNRUYLJTYGFFIT-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)N1CCC(CC(=O)O)CC1

Computed Properties

  • Exact Mass: 227.15214353Da
  • Monoisotopic Mass: 227.15214353Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.6Ų
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